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Compound of Interest

Compound Name: 4-Bromo-3-ethylbenzoic acid

CAS No.: 741698-92-0

Cat. No.: B1290023

Get Quote

Abstract: This document provides a comprehensive technical overview of 4-Bromo-3-
ethylbenzoic acid, a substituted aromatic carboxylic acid. It details the compound's chemical

identity, physicochemical properties, proposed synthetic methodologies, and its significant role

as a versatile intermediate in the development of complex organic molecules for the

pharmaceutical and agrochemical industries. This guide includes detailed experimental

protocols and logical workflows to support researchers in its application.

Chemical Identity and Properties
4-Bromo-3-ethylbenzoic acid is a disubstituted benzoic acid derivative characterized by the

presence of a bromine atom and an ethyl group on the benzene ring. Its International Union of

Pure and Applied Chemistry (IUPAC) name is 4-bromo-3-ethylbenzoic acid[1][2].

Chemical Identifiers
All quantitative data for compound identification are summarized in the table below.
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Identifier Value

IUPAC Name 4-bromo-3-ethylbenzoic acid[1][2]

CAS Number 741698-92-0[1][2]

Molecular Formula C₉H₉BrO₂[1][2]

Molecular Weight 229.07 g/mol [1][2]

Canonical SMILES CCC1=C(C=CC(=C1)C(=O)O)Br[1][2]

InChI Key ACIPPYAWWAWDOL-UHFFFAOYSA-N[1][2]

Physicochemical and Computed Properties
The following table outlines key computed physicochemical properties. Experimental data for

properties such as melting and boiling points are not readily available in the reviewed literature;

however, the related compound 4-Bromo-3-methylbenzoic acid has a reported melting point of

212-216 °C, suggesting the title compound is also a solid at room temperature[3].

Property Value Source

Monoisotopic Mass 227.97859 Da PubChem (Computed)[1][2]

XLogP3 2.9 PubChem (Computed)[1][2]

Hydrogen Bond Donor Count 1 PubChem (Computed)[1]

Hydrogen Bond Acceptor

Count
2 PubChem (Computed)[1]

Rotatable Bond Count 2 PubChem (Computed)[1]

Synthesis and Reactivity
4-Bromo-3-ethylbenzoic acid is not a naturally occurring compound and must be prepared

through synthetic organic chemistry. Its reactivity is governed by the directing effects of its

functional groups: the meta-directing carboxylic acid and the ortho, para-directing ethyl and

bromo substituents.
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Proposed Synthetic Routes
Two primary retrosynthetic pathways are proposed for its synthesis:

Route A: Electrophilic Aromatic Substitution This approach involves the direct bromination of 3-

ethylbenzoic acid. The ethyl group is an activating, ortho, para-director, while the carboxylic

acid is a deactivating, meta-director. The position para to the ethyl group (C4) is the most

sterically accessible and electronically favorable position for bromination.

3-Ethylbenzoic Acid 4-Bromo-3-ethylbenzoic Acid

   Br₂, FeBr₃
(Lewis Acid Catalyst)

Click to download full resolution via product page

Diagram 1: Synthesis via electrophilic bromination.

Route B: Sandmeyer Reaction An alternative route begins with 4-amino-3-ethylbenzoic acid.

This pathway involves the diazotization of the amino group, followed by a copper(I) bromide-

mediated Sandmeyer reaction to install the bromine atom. This method offers high

regioselectivity.

4-Amino-3-ethylbenzoic Acid Diazonium Salt Intermediate

 1. NaNO₂, aq. HBr
 2. 0-5 °C 4-Bromo-3-ethylbenzoic Acid   CuBr   

Click to download full resolution via product page

Diagram 2: Synthesis workflow via the Sandmeyer reaction.

Experimental Protocols
The following is a detailed experimental protocol for the synthesis of 4-Bromo-3-ethylbenzoic
acid based on the Sandmeyer reaction (Route B), adapted from the procedure for the

analogous 4-Bromo-3-methylbenzoic acid[3].
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Protocol: Synthesis of 4-Bromo-3-ethylbenzoic acid

Suspension Preparation: In a 1 L three-necked flask equipped with a mechanical stirrer and

thermometer, suspend 4-amino-3-ethylbenzoic acid (0.5 mol) in a mixture of water (400 mL)

and 48% hydrobromic acid (500 mL).

Initial Stirring: Stir the suspension at room temperature (20-25 °C) for 1 hour to ensure

complete protonation of the amine.

Cooling: Cool the reaction mixture to between -5 °C and 0 °C using an ice-salt bath.

Diazotization: Prepare a solution of sodium nitrite (0.5 mol) in water (100 mL). Add this

solution dropwise to the cooled suspension over 20 minutes, ensuring the internal

temperature does not exceed 0 °C.

Reaction: Stir the reaction mixture at 0 °C for an additional 1.5 hours. The formation of the

diazonium salt should be observed.

Sandmeyer Reaction: In a separate 2 L flask, prepare a suspension of copper(I) bromide

(CuBr, 0.55 mol) in water (75 mL) and 48% hydrobromic acid (75 mL). Slowly add the cold

diazonium salt solution to the CuBr suspension with vigorous stirring.

Digestion: After the addition is complete, allow the mixture to stir at room temperature for 1

hour, then heat to 70 °C for 1 hour to ensure complete reaction and coagulation of the

product.

Isolation and Purification: Cool the mixture to room temperature. Collect the solid product by

vacuum filtration. Wash the filter cake thoroughly with cold water until the filtrate is neutral

(pH 7).

Drying: Dry the purified solid in a vacuum oven at 60 °C to a constant weight to yield 4-
Bromo-3-ethylbenzoic acid.

Applications in Research and Development
The primary value of 4-Bromo-3-ethylbenzoic acid lies in its utility as a building block for

more complex molecules, particularly in drug discovery and agrochemical synthesis.
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The presence of three distinct functional handles—the carboxylic acid, the bromine atom, and

the aromatic ring—allows for a wide range of subsequent chemical modifications:

Carboxylic Acid: Can be converted into esters, amides, or acid chlorides, or used as a

handle for attaching the molecule to a solid support.

Bromine Atom: Serves as a key site for carbon-carbon bond formation via palladium-

catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the

introduction of diverse molecular fragments.

Aromatic Ring: Can undergo further electrophilic substitution, although the existing

substituents will influence the regioselectivity of these reactions.

This trifunctional nature makes it an ideal scaffold for generating chemical libraries for high-

throughput screening.

Intermediate Synthesis
(4-Bromo-3-ethylbenzoic acid)

Library Generation
(e.g., Suzuki Coupling,

Amide Formation)

High-Throughput
Screening (HTS)

Hit Identification &
Validation Lead Optimization

Click to download full resolution via product page

Diagram 3: Role in a typical drug discovery workflow.

Biological Context and Future Directions
While direct biological activity data for 4-Bromo-3-ethylbenzoic acid is limited, the analysis of

structurally related compounds provides valuable context. Benzoic acid derivatives are known

to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and

antioxidant properties[4].

Furthermore, the incorporation of bromine into aromatic scaffolds is a common strategy in

medicinal chemistry to enhance biological activity. Studies on other brominated aromatic

molecules, such as bromophenols and bromo-isatin derivatives, have demonstrated potent

antioxidant and anticancer activities.[5][6]. For instance, 4-bromo substitution on isatin-based

molecules has been shown to increase their cytotoxic activity and selectivity against tumor cell

lines[6].
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Future Research: The potential for 4-Bromo-3-ethylbenzoic acid lies in its use as a precursor

to novel bioactive compounds. Future research should focus on:

Synthesizing libraries of derivatives using the functional handles.

Screening these libraries for biological activity in assays for cancer, inflammation, and

infectious diseases.

Establishing structure-activity relationships (SAR) to guide the development of more potent

and selective drug candidates.

In conclusion, 4-Bromo-3-ethylbenzoic acid is a valuable synthetic intermediate whose full

potential is realized through its conversion into more complex and diverse chemical entities for

scientific investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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